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Chemical Profile of ONO-LB457

ONO-LB457 (also known as ONO-4057) is a potent and orally active leukotriene B4 (LTB4) receptor

antagonist, with a reported IC₅₀ of 0.7±0.3 μM [1] [2]. It has been investigated for its immunosuppressive

effects, particularly in the context of organ transplantation in rat models [1].

The table below summarizes its key chemical identifiers:

Property Value

CAS Number 134578-96-4 [1] [2]

Molecular Formula C₂₇H₃₄O₇ [1] [2]

Molecular Weight 470.55 g/mol [1] [2]

Storage Store solid at -20°C [1] [2]

Mechanism of Action
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ONO-LB457 functions by antagonizing the Leukotriene B4 (LTB4) receptor [1]. LTB4 is a potent pro-

inflammatory mediator derived from arachidonic acid metabolism. The following diagram illustrates this

signaling pathway and the site of ONO-LB457 action:
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Stock Solution Preparation Protocol

This protocol outlines the procedure for preparing a 100 mM stock solution of ONO-LB457 in DMSO. The

search results explicitly confirm that ONO-LB457 is "soluble in DMSO" [2], but do not provide a maximum

solubility value. Therefore, this concentration is a suggested starting point.

Materials & Equipment

ONO-LB457 solid (e.g., Catalog No. T16395, TargetMol [1])
Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Analytical balance (capable of weighing to 0.01 mg)
Sterile glass vial (e.g., 2 mL)
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Micropipettes and sterile tips

Vortex mixer
Sonicator (optional, to aid dissolution)

Step-by-Step Procedure

Calculation: Calculate the mass of ONO-LB457 required using the formula: Mass (mg) = Molarity

(mol/L) × Volume (L) × Molecular Weight (g/mol) For a 100 mM (0.1 M) solution with a final

volume of 1 mL: Mass = 0.1 mol/L × 0.001 L × 470.55 g/mol = 47.06 mg

Weighing: Tare the empty glass vial on the analytical balance. Carefully weigh out 47.06 mg of ONO-

LB457 solid and transfer it to the vial.

Solvent Addition: Add 1 mL of anhydrous DMSO directly to the vial containing the weighed powder.

To ensure all material is exposed to the solvent, add the DMSO in a gentle stream against the inner

wall of the vial.

Dissolution: Cap the vial tightly and mix by vigorous vortexing for 1-2 minutes. If the compound does

not dissolve completely, briefly sonicate the vial in a water bath sonicator for 2-5 minutes. The

solution should become clear.

Aliquoting and Storage: Once fully dissolved, immediately aliquot the stock solution into sterile,

low-protein-binding microtubes to avoid repeated freeze-thaw cycles. Label the aliquots clearly with

the compound name, concentration, date, and CAS number. Store the aliquots at -80°C for long-term

stability.

Application Notes & Best Practices

Solubility Note: While solubility in DMSO is confirmed [2], the exact maximum solubility is not

specified in the literature found. If a higher concentration is required, a small-scale solubility test is
recommended.

In Vitro Dosing: When adding the stock solution to cell culture media, ensure the final DMSO
concentration is kept low (typically ≤0.1%) to avoid solvent cytotoxicity.

Stability: Although the solid is recommended for storage at -20°C [1] [2], stock solutions in DMSO are
best stored at -80°C to maintain chemical integrity over extended periods. Avoid repeated freezing
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and thawing.

In Vivo Formulation: For animal studies, the supplier provides a formulation calculator suggesting a
working solution can be prepared using a mixture of 5% DMSO, 30% PEG300, 5% Tween 80, and

60% saline [1].

Experimental Workflow Summary

The diagram below summarizes the logical workflow for using ONO-LB457 in a typical in vitro experiment,

from stock preparation to data analysis.
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Troubleshooting Guide

Problem Possible Cause Suggested Solution

Precipitation upon
dilution

Solution is at or near

saturation; rapid dilution in
aqueous buffer.

Prepare a fresh, lower concentration stock

solution. Add the DMSO stock to the medium
slowly while vortexing.

No biological
activity

Compound degradation due
to improper storage or

repeated freeze-thaw.

Use a fresh aliquot. Confirm storage temperature
is -80°C. Verify experimental conditions (cell

type, LTB4 concentration).

Mass too small to
weigh accurately

Limited compound

availability.

Prepare a more concentrated stock solution

(e.g., 500 mM) first, then perform a serial dilution
to achieve the desired working concentration.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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